2-{2-[4-(2,2-diphenylethyl)-1-piperazinyl]ethoxy}ethanol
Overview
Description
2-{2-[4-(2,2-diphenylethyl)-1-piperazinyl]ethoxy}ethanol, also known as DPPEE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DPPEE is a small molecule that is used as a tool to study the mechanism of action of various proteins and enzymes in the body.
Mechanism of Action
2-{2-[4-(2,2-diphenylethyl)-1-piperazinyl]ethoxy}ethanol works by binding to specific proteins and enzymes in the body, altering their activity and function. This can lead to changes in biochemical and physiological processes, which can be studied to gain a better understanding of various diseases and conditions.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of protein-protein interactions, the modulation of enzyme activity, and the regulation of signaling pathways. These effects can be studied to gain insights into various diseases and conditions, such as cancer, Alzheimer's disease, and cardiovascular disease.
Advantages and Limitations for Lab Experiments
2-{2-[4-(2,2-diphenylethyl)-1-piperazinyl]ethoxy}ethanol has several advantages for use in lab experiments, including its small size, ease of synthesis, and ability to bind to specific proteins and enzymes. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the use of 2-{2-[4-(2,2-diphenylethyl)-1-piperazinyl]ethoxy}ethanol in scientific research. These include the development of new drugs that target specific proteins and enzymes, the identification of new drug targets, and the study of this compound's potential applications in various diseases and conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Scientific Research Applications
2-{2-[4-(2,2-diphenylethyl)-1-piperazinyl]ethoxy}ethanol has been used in various scientific research applications, including the study of protein-protein interactions, enzyme kinetics, and drug discovery. This compound can be used to identify potential drug targets and to develop new drugs that target specific proteins and enzymes in the body.
properties
IUPAC Name |
2-[2-[4-(2,2-diphenylethyl)piperazin-1-yl]ethoxy]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O2/c25-16-18-26-17-15-23-11-13-24(14-12-23)19-22(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-10,22,25H,11-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRYOFWZLUOWOGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOCCO)CC(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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